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Solubility Profile of Calcium Lactate Gluconate:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of calcium
lactate gluconate, a widely used calcium salt in the pharmaceutical and food industries. This

document summarizes available quantitative data, outlines detailed experimental protocols for

solubility determination, and presents visual representations of experimental workflows.

Introduction
Calcium lactate gluconate is a salt mixture composed of calcium lactate and calcium

gluconate. It is favored for its high bioavailability and neutral taste, making it an excellent

choice for fortification in various formulations.[1][2][3] A critical physicochemical property

influencing its application is its solubility in different solvent systems. This guide delves into the

specifics of its solubility profile. The high aqueous solubility of calcium lactate gluconate is

attributed to the interplay between intermolecular forces and the energetic favorability of

dissolution.[2]

Quantitative Solubility Data
The solubility of calcium lactate gluconate is significantly influenced by the solvent,

temperature, and pH. The following tables summarize the available quantitative and qualitative
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solubility data.

Table 1: Solubility of Calcium Lactate Gluconate in Aqueous and Other Solvents

Solvent Temperature (°C)
Solubility ( g/100
mL)

Observations

Water 20 ≥ 20.0[4]

Highly and instantly

soluble.[1] Forms a

transparent solution.

[2]

Water 25 ~40.0
Reported as 400

g/Liter.[5]

Boiling Water 100 Easily Soluble
Specific quantitative

data not available.

Ethanol (95%) Ambient Slightly Soluble

Based on data for

calcium lactate.[6]

Calcium gluconate is

practically insoluble.

Methanol Ambient Practically Insoluble

Based on data for a

related compound,

calcium

gluconolactate.

Diethyl Ether Ambient Practically Insoluble
Based on data for

calcium lactate.[6]

Propylene Glycol Ambient Data Not Available -

Glycerol Ambient Data Not Available -

Note: Due to the limited availability of specific quantitative data for the combined calcium
lactate gluconate product in organic solvents, the information provided is based on the known

solubility of its individual components, calcium lactate and calcium gluconate.

Factors Influencing Solubility
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Several factors can impact the solubility of calcium lactate gluconate:

Temperature: The solubility of the individual components, particularly calcium lactate,

increases with temperature.[7]

pH: The pH of the medium can influence the solubility of calcium salts. In general, the

solubility of calcium salts of weak acids may be affected by pH changes.[8][9]

Presence of Other Ions: The presence of other salts can affect solubility. For instance,

sodium gluconate has been shown to increase the solubility of calcium lactate, likely through

the formation of soluble complexes.[10] Research has also demonstrated that the solubility

of calcium L-lactate is increased in the presence of sodium D-gluconate.[11][12]

Experimental Protocols
The following section details a standardized experimental protocol for determining the

equilibrium solubility of calcium lactate gluconate. This method, commonly known as the

shake-flask method, is considered the gold standard for equilibrium solubility measurements.

[13]

Principle
An excess amount of the solid solute (calcium lactate gluconate) is equilibrated with a

specific solvent in a sealed container at a constant temperature. The concentration of the

dissolved solute in the supernatant is then determined using a suitable analytical method.

Materials and Equipment
Calcium Lactate Gluconate powder

Selected solvents (e.g., Water, Ethanol, Propylene Glycol, Glycerol)

Volumetric flasks

Thermostatic shaker bath or incubator

Centrifuge
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Syringe filters (e.g., 0.45 µm pore size)

Analytical balance

Analytical instrumentation for quantification (e.g., HPLC, Atomic Absorption Spectrometer, or

Titrator)

Procedure: Equilibrium Solubility Determination (Shake-
Flask Method)

Preparation: Add an excess amount of calcium lactate gluconate to a series of stoppered

flasks, each containing a known volume of the desired solvent. Ensure there is undissolved

solid material at the bottom of each flask.

Equilibration: Place the flasks in a thermostatic shaker bath set to the desired temperature

(e.g., 25 °C or 37 °C). Agitate the flasks at a constant rate for a predetermined period (e.g.,

24-48 hours) to ensure equilibrium is reached. It is crucial to establish that equilibrium has

been achieved by taking measurements at different time points (e.g., 24, 48, and 72 hours)

until the concentration of the dissolved solute remains constant.

Sample Collection and Preparation: Once equilibrium is reached, allow the suspensions to

settle. Carefully withdraw an aliquot of the supernatant using a syringe.

Phase Separation: Filter the collected supernatant through a syringe filter (e.g., 0.45 µm) to

remove any undissolved solid particles. This step is critical to prevent overestimation of

solubility.

Quantification: Analyze the clear filtrate to determine the concentration of dissolved calcium
lactate gluconate. The choice of analytical method will depend on the solvent and the

desired precision.

Complexometric Titration: A common method for determining calcium concentration. The

sample is titrated with a standardized solution of EDTA (ethylenediaminetetraacetic acid)

using a suitable indicator.

High-Performance Liquid Chromatography (HPLC): Can be used to quantify the lactate

and gluconate anions, providing a measure of the dissolved salt.
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Atomic Absorption Spectroscopy (AAS): A sensitive method for determining the

concentration of calcium ions in the solution.

Data Analysis
The solubility is expressed as the concentration of the dissolved calcium lactate gluconate in

the solvent, typically in units of g/100 mL or mg/mL. The results should be reported as the

mean of multiple determinations with the standard deviation.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental workflow for determining the

equilibrium solubility of calcium lactate gluconate.

Preparation Equilibration Sampling & Separation Analysis

Add Excess Solute to Solvent Agitate at Constant Temperature Withdraw Supernatant Filter (0.45 µm) Quantify Solute Concentration

Click to download full resolution via product page

Figure 1: Experimental workflow for equilibrium solubility determination.

Logical Relationship of Factors Affecting Solubility
This diagram illustrates the primary factors that influence the solubility of calcium lactate
gluconate.

Calcium Lactate
Gluconate Solubility

Temperature pH of Medium Presence of Other Ions Solvent Properties
(Polarity, H-bonding)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/product/b105414?utm_src=pdf-body-img
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: Key factors influencing the solubility of calcium lactate gluconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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